Cas no 25499-90-5 (3-Epioleanolic acid)

3-Epioleanolic acid structure
3-Epioleanolic acid structure
Product Name:3-Epioleanolic acid
CAS No:25499-90-5
MF:C30H48O3
MW:456.700329780579
CID:52740
PubChem ID:11869658
Update Time:2025-04-18

3-Epioleanolic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Epioleanolic acid
    • (3alpha)-3-Hydroxy-olean-12-en-28-oic acid
    • Oleanolinsaeure;Astrantiagenin C;Betulininsaeure;8R)-dihydrodehydrodiconiferyl alcohol;betulic acid;Betulinsaeure;3'-methylcedrusin;Oleanolsaeure;3,5'-dimethoxy-4',7-epoxy-8,3'-neolignane-4,9,9'-triol;oleanolic acid;
    • Epi-Oleanolic Acid
    • 3-Epioleanic acid
    • BDBM50241532
    • LMPR0106150020
    • 499E905
    • 3-alpha-Hydroxyolean-12-en-28-oic acid
    • DTXSID201316135
    • CHEBI:68103
    • (4aS,6aS,6bR,8aR,10R,12aR,12bR,14bS)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
    • CHEMBL486382
    • 25499-90-5
    • (4aS,6aR,6aS,6bR,8aR,10R,12aR,14bS)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
    • 3-epi-Oleanolic Acid
    • Q27136594
    • 3-alpha-Hydroxyolean-12-en-28-oate
    • AKOS037515061
    • (20R)-3alpha-Hydroxyolean-12-en-28-oic acid
    • 3alpha-Hydroxyolean-12-en-28-oic Acid
    • SCHEMBL26940985
    • (3alpha)-3-hydroxyolean-12-en-28-oic acid
    • DA-69094
    • 3-Epioleanolate
    • Epi-oleanolate
    • G13570
    • Inchi: 1S/C30H48O3/c1-25(2)14-16-30(24(32)33)17-15-28(6)19(20(30)18-25)8-9-22-27(5)12-11-23(31)26(3,4)21(27)10-13-29(22,28)7/h8,20-23,31H,9-18H2,1-7H3,(H,32,33)/t20-,21-,22+,23+,27-,28+,29+,30-/m0/s1
    • InChI Key: MIJYXULNPSFWEK-KDQGZELNSA-N
    • SMILES: O[C@@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

  • Exact Mass: 456.36000
  • Monoisotopic Mass: 456.36034539 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 1
  • Complexity: 885
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 456.7
  • XLogP3: 7.5
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 297-299°C
  • Boiling Point: 553.5±50.0 °C at 760 mmHg
  • Flash Point: 302.6±26.6 °C
  • PSA: 57.53000
  • LogP: 7.23360
  • Vapor Pressure: 0.0±3.4 mmHg at 25°C

3-Epioleanolic acid Pricemore >>

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